Cas no 819802-82-9 (L-Methionine, L-lysyl-L-valyl-L-asparaginyl-L-isoleucyl-L-cysteinyl-)

• Product Name: L-Methionine, L-lysyl-L-valyl-L-asparaginyl-L-isoleucyl-L-cysteinyl-
• CAS No: 819802-82-9
• MF: C₂₉H₅₄N₈O₈S₂
• MW: 706.917864322662
• CID: 702345
• PubChem ID: 71420711
• Update Time: 2025-04-19

L-Methionine, L-lysyl-L-valyl-L-asparaginyl-L-isoleucyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-lysyl-L-valyl-L-asparaginyl-L-isoleucyl-L-cysteinyl-
• (2S)-2-[[(2R)-2-[[(2S,3S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-methylbutanoyl]amino]-4-oxobutanoyl]amino]-3-methylpentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfany
• L-Lysyl-L-valyl-L-asparaginyl-L-isoleucyl-L-cysteinyl-L-methionine
• 819802-82-9
• DTXSID20839894

• Inchi： 1S/C29H54N8O8S2/c1-6-16(4)23(28(43)35-20(14-46)26(41)33-18(29(44)45)10-12-47-5)37-25(40)19(13-21(32)38)34-27(42)22(15(2)3)36-24(39)17(31)9-7-8-11-30/h15-20,22-23,46H,6-14,30-31H2,1-5H3,(H2,32,38)(H,33,41)(H,34,42)(H,35,43)(H,36,39)(H,37,40)(H,44,45)/t16-,17-,18-,19-,20-,22-,23-/m0/s1
• InChI Key： MYGBASGOZVFWSL-HKZQYKGFSA-N
• SMILES： SC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H]([C@@H](C)CC)NC([C@H](CC(N)=O)NC([C@H](C(C)C)NC([C@H](CCCCN)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 706.35060306g/mol
• Monoisotopic Mass: 706.35060306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 24
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 304Ų